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Abstract
13(Z),16(Z)-Docosadienoic acid is a naturally occurring omega-6 very-long-chain

polyunsaturated fatty acid that has garnered significant interest within the scientific community.

Its primary biological role of note is its function as a potent agonist of the free fatty acid

receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120). This interaction

triggers a cascade of intracellular signaling events, leading to various physiological responses,

most notably the strong inhibition of ghrelin secretion. This technical guide provides a

comprehensive overview of 13(Z),16(Z)-docosadienoic acid, including its chemical properties,

biological activity with a focus on FFAR4/GPR120 signaling, quantitative data on its effects, and

detailed experimental protocols for its study.

Chemical Properties and Synthesis
13(Z),16(Z)-Docosadienoic acid is a 22-carbon fatty acid with two cis double bonds at the 13th

and 16th carbon positions.[1]
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Property Value

Chemical Formula C22H40O2

Molecular Weight 336.55 g/mol

CAS Number 17735-98-7

Appearance Liquid

Synonyms
cis-13,cis-16-Docosadienoic acid,

(13Z,16Z)-13,16-Docosadienoic acid

Synthesis:

While a detailed, step-by-step synthesis of 13(Z),16(Z)-docosadienoic acid is not readily

available in the literature, general synthetic strategies for very-long-chain polyunsaturated fatty

acids (VLC-PUFAs) have been described.[1][2][3][4][5] These methods often involve the

coupling of smaller, functionalized building blocks. A common approach involves the Wittig

reaction or other coupling reactions to form the carbon-carbon double bonds with the desired

cis stereochemistry.

A plausible synthetic route would involve the synthesis of the corresponding methyl ester,

methyl 13(Z),16(Z)-docosadienoate, which is commercially available.[6][7][8][9] The free fatty

acid can then be obtained through standard ester hydrolysis procedures, typically using a base

such as sodium hydroxide or potassium hydroxide in a water/alcohol mixture, followed by

acidification.

Biological Activity and Signaling Pathway
The primary mechanism of action for 13(Z),16(Z)-docosadienoic acid is its agonism of the

FFAR4/GPR120 receptor.[10][11] This receptor is a G protein-coupled receptor that is activated

by long-chain fatty acids.[12]

FFAR4/GPR120 Signaling Pathway
Upon binding of 13(Z),16(Z)-docosadienoic acid, FFAR4 undergoes a conformational change,

leading to the activation of downstream signaling cascades. The receptor can couple to
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different G proteins, primarily Gαq/11, and can also signal through a G protein-independent

pathway involving β-arrestin 2.[12]

Gαq/11-Mediated Pathway: Activation of Gαq/11 leads to the stimulation of phospholipase C

(PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic

reticulum, triggering the release of intracellular calcium (Ca2+). The increase in intracellular

Ca2+ and the presence of DAG activate protein kinase C (PKC) and other downstream

effectors, including the extracellular signal-regulated kinase (ERK) pathway.[12]

β-Arrestin 2-Mediated Pathway: Following agonist binding, G protein-coupled receptor

kinases (GRKs) phosphorylate the intracellular domains of FFAR4, which promotes the

recruitment of β-arrestin 2. This interaction can lead to receptor desensitization and

internalization. However, β-arrestin 2 can also act as a scaffold for other signaling proteins,

initiating a separate wave of signaling. In the context of FFAR4, the β-arrestin 2 pathway has

been linked to anti-inflammatory effects by inhibiting TAK1, a key kinase in the NF-κB

signaling pathway.

The following diagram illustrates the FFAR4/GPR120 signaling pathway initiated by

13(Z),16(Z)-docosadienoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b098372
https://www.benchchem.com/product/b098372
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


FFAR4/GPR120

Gαq/11

activates
β-Arrestin 2

13(Z),16(Z)-Docosadienoic
Acid

PLC
activates

PIP2
hydrolyzes

IP3

DAG

↑ [Ca2+]i

ERK Activation

Ghrelin Secretion
Inhibition

TAK1 Inhibition Anti-inflammatory
Effects

Click to download full resolution via product page

FFAR4/GPR120 Signaling Pathway

Quantitative Data
The biological activity of 13(Z),16(Z)-docosadienoic acid has been quantified in several studies.

The following tables summarize key quantitative data.

Parameter Value Cell Type/System Reference

EC50 for

FFAR4/GPR120

Activation

23 nM Not specified [12]

Inhibition of Ghrelin

Secretion

At 2 µM, decreased

ghrelin release to 31.5

± 2.9% of baseline

Isolated mouse gastric

ghrelin cells
[13]
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Experimental Protocols
In Vitro Ghrelin Secretion Assay
This protocol is a synthesized methodology based on published studies for measuring the

effect of 13(Z),16(Z)-docosadienoic acid on ghrelin secretion from isolated gastric cells.[13]

1. Isolation of Gastric Ghrelin Cells:

Utilize transgenic mice expressing a fluorescent reporter (e.g., GFP) under the control of the
ghrelin promoter to facilitate cell identification and isolation.
Isolate gastric mucosal cells by enzymatic digestion (e.g., with collagenase and dispase).
Purify ghrelin-producing cells using fluorescence-activated cell sorting (FACS).

2. Cell Culture:

Culture the isolated ghrelin cells in a suitable medium (e.g., DMEM/F12) supplemented with
fetal bovine serum (FBS), penicillin-streptomycin, and other necessary growth factors.
Plate the cells in 24-well plates at a desired density.

3. Treatment with 13(Z),16(Z)-Docosadienoic Acid:

Prepare a stock solution of 13(Z),16(Z)-docosadienoic acid in a suitable solvent (e.g.,
ethanol or DMSO).
Dilute the stock solution in the culture medium to the desired final concentrations (e.g., a
dose-response range from nM to µM).
Replace the culture medium with the medium containing the test compound or vehicle
control.
Incubate the cells for a specified period (e.g., 2-4 hours).

4. Sample Collection and Analysis:

Collect the culture supernatant.
Measure the concentration of acylated ghrelin in the supernatant using a commercially
available enzyme-linked immunosorbent assay (ELISA) kit.
Normalize the ghrelin concentration to the total protein content or cell number in each well.
Express the results as a percentage of the vehicle-treated control.
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The following diagram outlines the experimental workflow for the in vitro ghrelin secretion

assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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